Cas no 61914-48-5 ((1R-trans)-Decamethrinic Acid)

• Product Name: (1R-trans)-Decamethrinic Acid
• CAS No: 61914-48-5
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 463190
• Update Time: 2026-04-29

(1R-trans)-Decamethrinic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-,(1R,3S)-
• (1R-trans)-Decamethrinic Acid

Computed Properties

• Exact Mass: 295.9047

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides

Additional information on (1R-trans)-Decamethrinic Acid

Comprehensive Analysis of (1R-trans)-Decamethrinic Acid (CAS No. 61914-48-5): Properties, Applications, and Industry Insights

(1R-trans)-Decamethrinic Acid (CAS No. 61914-48-5) is a stereoisomer of decamethrinic acid, a key intermediate in the synthesis of pyrethroid compounds. This chiral molecule has garnered significant attention in agrochemical and pharmaceutical research due to its unique structural properties and biological activity. The trans configuration of this compound contributes to its stability and efficacy, making it a subject of ongoing scientific exploration.

In recent years, the demand for enantiomerically pure compounds like (1R-trans)-Decamethrinic Acid has surged, driven by the growing emphasis on green chemistry and sustainable pest control solutions. Researchers are particularly interested in how this compound compares to other pyrethroid intermediates in terms of environmental persistence and target specificity. The CAS registry number 61914-48-5 serves as a crucial identifier for scientists tracking the compound's applications across different industries.

The synthesis of (1R-trans)-Decamethrinic Acid typically involves sophisticated chiral separation techniques or asymmetric synthesis methods. Current industry trends focus on optimizing production processes to achieve higher yields and optical purity, addressing common search queries like "how to improve stereoselectivity in pyrethroid synthesis." Advanced analytical methods including HPLC and chiral chromatography are essential for quality control of this compound.

From an application perspective, (1R-trans)-Decamethrinic Acid serves as a building block for various biologically active compounds. Its role in developing next-generation crop protection agents aligns with current agricultural needs for solutions with reduced environmental impact. The compound's molecular structure offers insights into structure-activity relationships that are valuable for designing more effective and selective agrochemicals.

Recent studies have explored the potential of 61914-48-5 in pharmaceutical applications, particularly in modifying drug delivery systems. The scientific community continues to investigate its metabolic pathways and degradation products, responding to growing public interest in chemical safety profiles. These investigations often appear in search results related to "pyrethroid acid metabolites" or "stereospecific biological effects."

The commercial availability of (1R-trans)-Decamethrinic Acid meets the needs of research institutions and chemical manufacturers requiring high-purity intermediates. Suppliers emphasize parameters such as enantiomeric excess and chemical stability in their product specifications, addressing common purchaser concerns. The global market for such specialized intermediates reflects increasing investment in precision agriculture technologies.

Regulatory aspects surrounding CAS 61914-48-5 remain an active area of discussion, particularly regarding its classification and handling guidelines. Safety data sheets provide essential information about proper storage conditions and handling procedures, topics frequently searched by laboratory professionals. The compound's physicochemical properties, including its solubility characteristics and thermal stability, are critical for various application scenarios.

Future research directions for (1R-trans)-Decamethrinic Acid may focus on developing more efficient synthetic routes or exploring novel derivatives with improved properties. The intersection of computational chemistry and experimental validation offers promising avenues for understanding and optimizing this compound's performance. Such developments align with industry demands for high-performance and environmentally compatible chemical solutions.

In analytical applications, 61914-48-5 serves as an important reference standard for method development and quality control in pesticide residue analysis. Laboratories working on food safety testing or environmental monitoring programs frequently require certified reference materials of this compound. The availability of isotopic-labeled analogs further expands its utility in advanced analytical techniques.

The scientific literature contains numerous studies documenting the behavior of (1R-trans)-Decamethrinic Acid in different matrices and under various environmental conditions. These studies address practical questions about the compound's photostability, hydrolytic degradation, and interactions with biological systems. Such information is valuable for researchers designing formulations or assessing environmental fate.

From a technical perspective, handling CAS No. 61914-48-5 requires proper laboratory practices to ensure accurate results and personnel safety. Common laboratory queries revolve around appropriate storage conditions, solvent compatibility, and analytical method selection for this compound. Technical bulletins and application notes from suppliers often provide valuable guidance on these operational aspects.

The patent landscape surrounding (1R-trans)-Decamethrinic Acid reflects ongoing innovation in its production and application. Recent filings demonstrate interest in continuous flow synthesis methods and green chemistry approaches to manufacturing this intermediate. Intellectual property considerations are particularly relevant for companies developing proprietary processes or novel applications.

Educational institutions increasingly include compounds like 61914-48-5 in their chemistry curricula to demonstrate principles of stereochemistry and structure-activity relationships. The compound serves as an excellent case study for discussing the importance of chiral purity in biologically active molecules and the challenges of asymmetric synthesis at industrial scales.

As analytical techniques continue to advance, the characterization of (1R-trans)-Decamethrinic Acid and its derivatives benefits from improved instrumentation. Modern mass spectrometry and NMR methods provide deeper insights into the compound's molecular properties and interactions. These technological developments support more comprehensive understanding and better quality control in production processes.

The global supply chain for CAS 61914-48-5 reflects the compound's importance in multiple industries. Quality assurance protocols, including certificate of analysis requirements and stability testing, ensure that material meets the stringent specifications demanded by end users. These considerations are particularly important for applications requiring high chemical purity and batch-to-batch consistency.